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Compound of Interest

Compound Name:
5-Methoxy-2,4-

dimethylbenzaldehyde

Cat. No.: B13933749

Get Quote

Introduction: This technical guide provides a comprehensive overview of 4-Methoxy-2,5-

dimethylbenzaldehyde, a significant aromatic aldehyde in organic synthesis. While the initial

inquiry specified "5-Methoxy-2,4-dimethylbenzaldehyde," it is important to note that the more

extensively documented and commercially available isomer is 4-Methoxy-2,5-

dimethylbenzaldehyde, which will be the focus of this document. This compound serves as a

crucial intermediate in the synthesis of various fine chemicals and has potential applications in

the development of novel pharmaceutical agents. This guide will delve into its chemical identity,

synthesis, spectroscopic and physicochemical properties, reactivity, and applications, with a

particular emphasis on its relevance to researchers and professionals in drug development.

Chemical Identity and Properties
4-Methoxy-2,5-dimethylbenzaldehyde is an organic compound featuring a benzene ring

substituted with a methoxy group, two methyl groups, and a formyl group. Its unique

substitution pattern imparts specific reactivity and properties that are valuable in synthetic

chemistry.
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Property Value Source

CAS Number 6745-75-1 [1][2][3][4]

IUPAC Name
4-methoxy-2,5-

dimethylbenzaldehyde
[1][2]

Molecular Formula C10H12O2 [1][2][3][4]

Molecular Weight 164.20 g/mol [3][4]

Synonyms

2,5-Dimethyl-p-anisaldehyde,

2,5-Dimethyl-4-

methoxybenzaldehyde

[2][3][4]

Appearance
Colorless to pale yellow liquid

or solid
[N/A]

Purity Typically ≥98% [3][4]

Synthesis of 4-Methoxy-2,5-dimethylbenzaldehyde
The synthesis of substituted benzaldehydes such as 4-Methoxy-2,5-dimethylbenzaldehyde can

be achieved through various formylation reactions of the corresponding substituted benzene

ring. While specific literature for the direct synthesis of this compound is sparse, analogous

reactions provide a reliable framework. The Gattermann reaction is a common method for the

formylation of electron-rich aromatic compounds.[5]

A plausible synthetic route starting from 2,5-dimethylanisole is depicted below:

Reactants

Reaction Product

2,5-Dimethylanisole

Formylation

HCN/AlCl3 or
Zn(CN)2/HCl (Gattermann)

4-Methoxy-2,5-dimethylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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